Cas no 105543-87-1 (3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one)

• Product Name: 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one
• CAS No: 105543-87-1
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 1155512
• PubChem ID: 13633105
• Update Time: 2025-06-09

3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-anilino-1,5,6,7-tetrahydroindazol-4-one
• 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one
• 3-Anilino-1,5,6,7-tetrahydro-4H-indazol-4-one
• AKOS000320453
• DTXSID80545489
• 105543-87-1
• GS-0651
• 3-(Phenylamino)-6,7-dihydro-1H-indazol-4(5H)-one

• Inchi： 1S/C13H13N3O/c17-11-8-4-7-10-12(11)13(16-15-10)14-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,14,15,16)
• InChI Key： JKDLNVRZPMNCCS-UHFFFAOYSA-N
• SMILES： O=C1C2C(NC3C=CC=CC=3)=NNC=2CCC1

Computed Properties

• Exact Mass: 227.10599
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.78

Additional information on 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one

3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one (CAS No. 105543-87-1): A Comprehensive Overview

3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one, also known by its CAS number 105543-87-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one.

Chemical Properties and Structure

3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one is a small molecule with a molecular formula of C₁₃H₁₄N₂O and a molecular weight of 222.26 g/mol. The compound features a fused ring system consisting of a benzene ring and a tetrahydroindazole ring. The presence of the phenylamino group imparts significant electronic and steric effects, contributing to its unique chemical properties. The compound is typically synthesized through multi-step processes involving the condensation of appropriate precursors followed by cyclization reactions.

Synthesis Methods

The synthesis of 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one has been extensively studied in the literature. One common approach involves the reaction of phenylhydrazine with an appropriate ketone or aldehyde followed by cyclization under acidic conditions. For example, the reaction of phenylhydrazine with cyclohexanone can yield the desired product after appropriate purification steps. Recent advancements in synthetic methodologies have also explored green chemistry approaches to minimize environmental impact and improve yield and purity.

Biological Activities

3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one has been investigated for its potential therapeutic applications due to its diverse biological activities. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one has also been studied for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one may have therapeutic potential in the treatment of certain cancers.

Clinical Trials and Future Prospects

The promising preclinical results for 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently exploring the use of this compound for various therapeutic indications. Early-phase clinical trials are underway to evaluate the safety and efficacy of 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one in patients with inflammatory diseases and cancer.

The future prospects for 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore combination therapies with other drugs to enhance its therapeutic potential. Additionally, efforts are being made to develop novel derivatives of this compound with improved potency and selectivity.

Conclusion

In conclusion, 3-(Phenylamino)-4,5,6,7-tetrahydro-1H-indazol-4-one (CAS No. 105543-87-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for addressing unmet medical needs in various therapeutic areas.